N-(4-chlorophenyl)-3-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)propanamide

• Molecular Formula: C12H13ClN2OS2
• Molecular Weight: 300.8 g/mol
• IUPAC Name: N-(4-chlorophenyl)-3-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)propanamide
• InChI: InChI=1S/C12H13ClN2OS2/c13-9-1-3-10(4-2-9)15-11(16)5-7-17-12-14-6-8-18-12/h1-4H,5-8H2,(H,15,16)
• InChI Key: BQYXWFMZOFJPFH-UHFFFAOYSA-N
• SMILES: C1CSC(=N1)SCCC(=O)NC2=CC=C(C=C2)Cl

Description

N-(4-chlorophenyl)-3-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)propanamide, commonly known as CPDT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medical research. CPDT is a thiazolidine derivative that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

CPDT has been studied extensively for its potential applications in medical research. It has been shown to have antitumor, anti-inflammatory, and antioxidant properties. CPDT has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, CPDT has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of CPDT is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. CPDT has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. CPDT has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects
CPDT has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. CPDT has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress. In addition, CPDT has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

CPDT has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have low toxicity in vitro. CPDT has also been shown to be stable under different experimental conditions, making it a reliable compound for use in experiments. However, CPDT has some limitations for lab experiments. Its solubility in water is limited, which can make it difficult to use in aqueous solutions. In addition, CPDT has not been extensively studied in vivo, so its efficacy and safety in animal models are not fully understood.

Future Directions

There are several future directions for research on CPDT. One area of research is the development of new derivatives of CPDT with improved properties, such as increased solubility and potency. Another area of research is the study of CPDT in animal models to better understand its efficacy and safety. CPDT could also be studied in combination with other compounds to determine its potential for use in combination therapy. Finally, the potential use of CPDT as a new antibiotic should be further explored, given its antibacterial and antifungal properties.
Conclusion
In conclusion, CPDT is a thiazolidine derivative that has gained attention in the scientific community due to its potential applications in various fields, including medical research. CPDT has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. CPDT has several advantages for lab experiments, but also has some limitations. There are several future directions for research on CPDT, including the development of new derivatives, the study of CPDT in animal models, and the potential use of CPDT as a new antibiotic.

Synthesis Methods

The synthesis of CPDT involves the reaction of 4-chlorobenzoyl chloride with 2-aminothiazoline to form 4-chlorophenyl-2-aminothiazoline. This intermediate is then reacted with 3-mercaptopropionic acid to form CPDT. The synthesis of CPDT has been optimized using different methods, including microwave-assisted synthesis and solvent-free synthesis.